2-[(2-Chloro-5-fluorophenyl)sulfonyl-propylamino]acetic acid

• IUPAC Name: 2-[(2-chloro-5-fluorophenyl)sulfonyl-propylamino]acetic acid
• InChI: InChI=1S/C11H13ClFNO4S/c1-2-5-14(7-11(15)16)19(17,18)10-6-8(13)3-4-9(10)12/h3-4,6H,2,5,7H2,1H3,(H,15,16)
• InChI Key: JFQZSQNJQOKYGB-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC(=O)O)S(=O)(=O)C1=C(C=CC(=C1)F)Cl
• Molecular Formula: C11H13ClFNO4S
• Molecular Weight: 309.74 g/mol

Description

2-[(2-Chloro-5-fluorophenyl)sulfonyl-propylamino]acetic acid, also known as CFPS, is a chemical compound that has been widely studied for its potential therapeutic applications. CFPS belongs to the family of non-steroidal anti-inflammatory drugs (NSAIDs) and has been shown to have anti-inflammatory, analgesic, and antipyretic effects. In

Scientific Research Applications

2-[(2-Chloro-5-fluorophenyl)sulfonyl-propylamino]acetic acid has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory effects by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that cause inflammation. This compound has also been shown to have analgesic and antipyretic effects by blocking the transmission of pain signals and reducing fever.

Mechanism of Action

2-[(2-Chloro-5-fluorophenyl)sulfonyl-propylamino]acetic acid works by inhibiting the activity of COX enzymes, which are responsible for the production of prostaglandins that cause inflammation. By blocking the production of prostaglandins, this compound reduces inflammation, pain, and fever. This compound has been shown to selectively inhibit COX-2 enzymes, which are responsible for the production of prostaglandins in response to inflammation, while sparing COX-1 enzymes, which are responsible for the production of prostaglandins that protect the stomach lining.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It has been shown to reduce the production of prostaglandins, which are responsible for inflammation, pain, and fever. This compound has also been shown to reduce the expression of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α), which are involved in the inflammatory response. This compound has been shown to have a good safety profile and is well-tolerated in laboratory animals.

Advantages and Limitations for Lab Experiments

2-[(2-Chloro-5-fluorophenyl)sulfonyl-propylamino]acetic acid has several advantages for laboratory experiments. It has a well-established synthesis method and is readily available. This compound has been extensively studied and has a good safety profile. However, this compound also has some limitations. It is a relatively expensive compound and may not be suitable for large-scale experiments. This compound has also been shown to have a short half-life, which may limit its effectiveness in some experiments.

Future Directions

There are several future directions for the study of 2-[(2-Chloro-5-fluorophenyl)sulfonyl-propylamino]acetic acid. One area of research is the development of new derivatives of this compound that have improved pharmacological properties, such as longer half-lives or increased potency. Another area of research is the investigation of the potential therapeutic applications of this compound in the treatment of various inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, the development of new drug delivery systems for this compound may improve its effectiveness and reduce its side effects. Overall, the study of this compound has the potential to lead to the development of new and effective treatments for inflammatory diseases.

Synthesis Methods

2-[(2-Chloro-5-fluorophenyl)sulfonyl-propylamino]acetic acid can be synthesized by reacting 2-chloro-5-fluorobenzenesulfonyl chloride with 3-aminopropylamine in the presence of a base such as triethylamine. The resulting product is then treated with sodium hydroxide to yield this compound. The synthesis method of this compound has been well-established and is widely used in laboratories.